Cas no 7598-28-9 (4-tert-butylphenyl 4-methylbenzene-1-sulfonate)

4-tert-butylphenyl 4-methylbenzene-1-sulfonate Properties

Names and Identifiers

• 4-tert-butylphenyl 4-methylbenzenesulfonate
• (4-tert-butylphenyl) 4-methylbenzenesulfonate
• 4-t-butylphenyl 4-methylbenzenesulfonate
• 4-t-butylphenyl tosylate
• 4-tert-butylphenyl 4-tolylsulfonate
• 4-tert-butylphenyl p-toluenesulfonate
• 4-tert-butylphenyl tosylate
• 4-tert-butylphenyl 4-methylbenzene-1-sulfonate
• AKOS002279112
• NSC-404101
• NSC404101
• SCHEMBL2990067
• 1-Methyl-4-(4-tert-butylphenoxy)sulfonyl-benzene
• EN300-12623016
• Phenol, 4-(1,1-dimethylethyl)-, 4-methylbenzenesulfonate
• DTXSID30323491
• 7598-28-9
• HS-5761
• 4-(tert-butyl)phenyl 4-methylbenzenesulfonate
• +Expand

• InChIKey： SUCZYFLKGVGAFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O3S/c1-13-5-11-16(12-6-13)21(18,19)20-15-9-7-14(8-10-15)17(2,3)4/h5-12H,1-4H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(C)(C)C

Computed Properties

• Exact Mass: 304.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.11331567g/mol
• Heavy Atom Count: 21
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 5.14100
• PSA: 51.75000